2-methyl-N-(2-methyl-6-{[(4-methylphenyl)carbamoyl]amino}phenyl)propanamide

• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 2-methyl-N-[2-methyl-6-[(4-methylphenyl)carbamoylamino]phenyl]propanamide
• InChI: InChI=1S/C19H23N3O2/c1-12(2)18(23)22-17-14(4)6-5-7-16(17)21-19(24)20-15-10-8-13(3)9-11-15/h5-12H,1-4H3,(H,22,23)(H2,20,21,24)
• InChI Key: KQOCDLNFEQUUIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=CC=CC(=C2NC(=O)C(C)C)C

Description

2-methyl-N-(2-methyl-6-{[(4-methylphenyl)carbamoyl]amino}phenyl)propanamide is a complex organic compound with potential applications in various fields of chemistry, biology, and industry. This compound is characterized by its unique molecular structure, which includes multiple methyl groups and a carbamoyl group attached to an aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(2-methyl-6-{[(4-methylphenyl)carbamoyl]amino}phenyl)propanamide typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 2-methyl-6-aminophenylamine with 4-methylphenyl isocyanate to form the intermediate compound, which is then reacted with 2-methylpropanoyl chloride under controlled conditions to yield the final product. The reaction conditions often require the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch processes with optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-(2-methyl-6-{[(4-methylphenyl)carbamoyl]amino}phenyl)propanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups on the aromatic ring can be replaced with other substituents using appropriate reagents and conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Halogenating agents, nucleophiles

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-methyl-N-(2-methyl-6-{[(4-methylphenyl)carbamoyl]amino}phenyl)propanamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-methyl-N-(2-methyl-6-{[(4-methylphenyl)carbamoyl]amino}phenyl)propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 2-methyl-N-(2-methyl-6-{[(4-chlorophenyl)carbamoyl]amino}phenyl)propanamide
• 2-methyl-N-(2-methyl-6-{[(4-methoxyphenyl)carbamoyl]amino}phenyl)propanamide
• 2-methyl-N-(2-methyl-6-{[(4-fluorophenyl)carbamoyl]amino}phenyl)propanamide

Uniqueness

2-methyl-N-(2-methyl-6-{[(4-methylphenyl)carbamoyl]amino}phenyl)propanamide is unique due to its specific combination of functional groups and molecular structure, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.